Cas no 88876-49-7 (exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one)

• Product Name: exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one
• CAS No: 88876-49-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD26792301
• CID: 620347
• PubChem ID: 21699645
• Update Time: 2025-10-17

exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octan-3-one, 6-hydroxy-8-(phenylmethyl)-,(1R,5R,6S)-rel-
• 8-Azabicyclo[3.2.1]octan-3-one, 6-hydroxy-8-(phenylMethyl)-
• 8-Benzyl-6-hydroxy-8-azabicyclo[3.2.1]octan-3-one
• MFGHIESVTDVOSV-UHFFFAOYSA-N
• FCH3133410
• SB22714
• AK171428
• exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one
• AKOS025289826
• 88876-49-7
• YKC61801
• 1523618-01-0
• AS-52144
• CS-0049972
• SY035659
• SCHEMBL6616570
• P14488
• MFCD27987957

• MDL： MFCD26792301
• Inchi： 1S/C14H17NO2/c16-12-6-11-7-14(17)13(8-12)15(11)9-10-4-2-1-3-5-10/h1-5,11,13-14,17H,6-9H2
• InChI Key： MFGHIESVTDVOSV-UHFFFAOYSA-N
• SMILES： OC1CC2CC(CC1N2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.9

exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one

Comprehensive Overview of exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one (CAS No. 88876-49-7)

The compound exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one (CAS No. 88876-49-7) is a structurally unique bicyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive azabicyclo[3.2.1]octane scaffold, combined with the benzyl and amino functional groups, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in targeting neurological disorders, given the growing demand for novel therapeutics in this area.

One of the most searched questions related to this compound is: "What are the synthetic routes for exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group modifications. The exo-6-amino configuration is critical for its biological activity, as it influences the molecule's binding affinity to specific receptors. This aligns with the current trend in drug development, where stereochemistry plays a pivotal role in optimizing drug efficacy and reducing side effects.

Another hot topic in the scientific community is the exploration of 8-azabicyclo[3.2.1]octane derivatives for their potential in treating neurodegenerative diseases like Alzheimer's and Parkinson's. The benzyl moiety in exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one is often modified to enhance blood-brain barrier permeability, a key challenge in CNS drug development. This compound's versatility makes it a promising candidate for further research, especially in the context of personalized medicine and targeted therapies.

From a technical standpoint, the CAS No. 88876-49-7 is frequently referenced in patent literature and academic journals, highlighting its importance in intellectual property and innovation. The compound's physicochemical properties, such as its solubility and stability, are also subjects of ongoing studies. These aspects are crucial for formulators aiming to develop scalable and commercially viable pharmaceutical products. With the rise of computational chemistry and AI-driven drug design, exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one serves as an excellent case study for molecular modeling and virtual screening.

In conclusion, exo-6-amino-8-benzyl-8-azabicyclo[3.2.1]octan-3-one (CAS No. 88876-49-7) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity make it a valuable tool for researchers addressing some of the most pressing challenges in modern medicine. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovation and therapeutic advancement.